Cas no 250364-80-8 (1H-Pyrrole-2,4-dicarboxaldehyde,5-ethyl-)

• Product Name: 1H-Pyrrole-2,4-dicarboxaldehyde,5-ethyl-
• CAS No: 250364-80-8
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 246280
• PubChem ID: 10701988
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxaldehyde,5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxaldehyde,5-ethyl-
• 5-Ethylpyrrole-2,4-dicarboxaldehyde
• 5-ethyl-1H-pyrrole-2,4-dicarbaldehyde
• 250364-80-8

• Inchi： 1S/C8H9NO2/c1-2-8-6(4-10)3-7(5-11)9-8/h3-5,9H,2H2,1H3
• InChI Key： KJZYYTWQQSRUPC-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C=O)NC=1CC

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.9Ų